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Compound of Interest

Compound Name: Tetrabromophthalic anhydride

Cat. No.: B132299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the flame retardant performance of

Tetrabromophthalic anhydride (TBPA) with other common alternatives, supported by

experimental data. Detailed methodologies for key experiments are provided to facilitate

replication and further research.

Executive Summary
Tetrabromophthalic anhydride (TBPA) is a widely utilized reactive brominated flame

retardant, primarily employed in thermosetting polymers such as unsaturated polyesters and

epoxy resins.[1][2] Its efficacy stems from a dual-action mechanism, operating in both the gas

and condensed phases to interrupt the combustion cycle. In the gas phase, the thermal

decomposition of TBPA releases bromine radicals that scavenge flame-propagating free

radicals.[3][4] In the condensed phase, it promotes char formation, creating a protective barrier

that insulates the underlying polymer from heat and oxygen.

This guide compares the performance of TBPA with other flame retardants, including the

brominated flame retardant decabromodiphenyl ether (DecaBDE) and the halogen-free

alternative 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide (DOPO). The synergistic

effect of TBPA with antimony trioxide (Sb₂O₃) is also examined.
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Data Presentation: Comparative Flame Retardant
Performance
The following tables summarize the quantitative data from various studies, comparing the flame

retardant efficiency of TBPA and its alternatives in common polymer matrices.

Table 1: Comparison of Flame Retardant Performance in Epoxy Resin

Flame
Retardant
System

Polymer
Matrix

Loading (%) LOI (%)
UL 94
Rating

Reference

Neat Epoxy
Bisphenol A

Epoxy
0 23.7 - 25.8 Fails [4][5][6]

TBPA
Bisphenol A

Epoxy
15-20 28-32 V-0 [7]

DecaBDE

High Impact

Polystyrene

(HIPS)

12 - V-0 [8]

DOPO
Bisphenol A

Epoxy
1-2 (wt% P) 28.9 - 33.5 V-0 [1][5][9]

TBPA +

Sb₂O₃

Bisphenol A

Epoxy
15 + 5 >35 V-0 [10][11][12]

Table 2: Comparison of Flame Retardant Performance in Unsaturated Polyester Resin (UPR)
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Flame
Retardant
System

Polymer
Matrix

Loading (%) LOI (%)
UL 94
Rating

Reference

Neat UPR
Unsaturated

Polyester
0 ~19 Fails [13]

TBPA
Unsaturated

Polyester

~12.5 (wt%

Br)
~28 V-0 [7][13]

DOPO-based
Unsaturated

Polyester
- - V-0 [14]

Table 3: Cone Calorimetry Data for Flame Retardants in Epoxy Resin

Flame
Retardant
System

Polymer Matrix pHRR (kW/m²) THR (MJ/m²) Reference

Neat Epoxy Epoxy ~1015 ~104 [15]

TBPA-based Epoxy
Reduced by

~62%
Reduced [16]

DOPO-based Epoxy
Reduced by

25.1%

Reduced by

18.7%
[9]

pHRR: Peak Heat Release Rate; THR: Total Heat Released. Note: Direct comparison is

challenging due to variations in experimental conditions across different studies.

Flame Retardant Mechanisms
Tetrabromophthalic Anhydride (TBPA)
TBPA functions through a combination of gas-phase and condensed-phase mechanisms.

Gas-Phase Inhibition: Upon heating, the C-Br bonds in TBPA break, releasing bromine

radicals (Br•) into the gas phase. These radicals act as scavengers, interfering with the high-

energy hydrogen (H•) and hydroxyl (OH•) radicals that propagate the combustion chain
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reaction. This "radical trap" mechanism reduces the flame intensity and heat feedback to the

polymer surface.[3][4]

Condensed-Phase Action: TBPA promotes the formation of a stable, insulating char layer on

the polymer surface. This char barrier limits the evolution of flammable volatiles and restricts

the access of oxygen to the underlying material, thus stifling the combustion process.

Synergistic Effect with Antimony Trioxide (Sb₂O₃)
When used in conjunction with halogenated flame retardants like TBPA, antimony trioxide

exhibits a strong synergistic effect.[7][17] In the presence of bromine, Sb₂O₃ forms antimony tri-

bromide (SbBr₃), a volatile species that is highly effective at quenching radicals in the gas

phase.[4] This synergistic interaction significantly enhances the overall flame retardant

efficiency, often allowing for lower loadings of the primary flame retardant.[17]

Experimental Protocols
Detailed methodologies for the key flammability tests are provided below.

Limiting Oxygen Index (LOI) - ASTM D2863
The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing

mixture of oxygen and nitrogen that will just support flaming combustion of a material.[9][18]

[19][20]

Apparatus: A vertical glass chimney containing the sample holder, with controlled oxygen

and nitrogen inlets at the bottom.

Specimen: Typically a rectangular bar of specified dimensions (e.g., 80-150 mm long, 10 mm

wide, 4 mm thick).[9]

Procedure:

The specimen is mounted vertically in the glass chimney.

A mixture of oxygen and nitrogen is introduced at a controlled flow rate.

The top edge of the specimen is ignited with a flame.
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The oxygen concentration is gradually reduced in subsequent tests until the minimum

concentration that sustains combustion for a specified time or to a certain length is

determined.

The LOI is expressed as the volume percentage of oxygen in that mixture.

UL 94 Vertical Burn Test
The UL 94 standard is used to determine the flammability of plastic materials. The vertical burn

test is more stringent than the horizontal burn test.[5][21][22][23]

Apparatus: A test chamber, a Bunsen burner with a specified flame height, a timer, and a

cotton patch.

Specimen: A rectangular bar of specified dimensions (e.g., 125 mm x 13 mm).[23]

Procedure:

The specimen is mounted vertically. A cotton patch is placed 300 mm below the specimen.

[23]

A 20 mm blue flame is applied to the bottom center of the specimen for 10 seconds and

then removed.

The afterflame time (t₁) is recorded.

Immediately after the flame extinguishes, the flame is reapplied for another 10 seconds

and then removed.

The second afterflame time (t₂) and the afterglow time are recorded.

Observations are made as to whether flaming drips ignite the cotton patch.

Materials are classified as V-0, V-1, or V-2 based on the afterflame times, afterglow time,

and whether flaming drips ignite the cotton. V-0 is the highest rating, indicating the most

flame-retardant material.[22]

Cone Calorimetry - ISO 5660
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The cone calorimeter is a versatile instrument for studying the fire behavior of materials. It

measures parameters such as the heat release rate (HRR), time to ignition (TTI), and total heat

released (THR).[10][11]

Apparatus: A conical radiant heater, a load cell to measure mass loss, a spark igniter, and an

exhaust system with gas analysis.

Specimen: A flat specimen of specified dimensions (e.g., 100 mm x 100 mm).[11]

Procedure:

The specimen is placed horizontally on the load cell beneath the conical heater.

The specimen is exposed to a preset radiant heat flux (e.g., 35 or 50 kW/m²).

The time to ignition is recorded.

During combustion, the instrument continuously measures the oxygen concentration in the

exhaust gas to calculate the heat release rate.

Mass loss and smoke production are also monitored throughout the test.
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Caption: Dual-action flame retardant mechanism of Tetrabromophthalic anhydride (TBPA).
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Caption: Synergistic flame retardant mechanism of TBPA and Antimony Trioxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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